Cas no 2228710-56-1 (O-2-(3,4-dimethoxyphenyl)propylhydroxylamine)
O-2-(3,4-dimethoxyphenyl)propylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-2-(3,4-dimethoxyphenyl)propylhydroxylamine
- EN300-1834118
- O-[2-(3,4-dimethoxyphenyl)propyl]hydroxylamine
- 2228710-56-1
-
- Inchi: 1S/C11H17NO3/c1-8(7-15-12)9-4-5-10(13-2)11(6-9)14-3/h4-6,8H,7,12H2,1-3H3
- InChI Key: FYHHPTUNFNSXDQ-UHFFFAOYSA-N
- SMILES: O(CC(C)C1C=CC(=C(C=1)OC)OC)N
Computed Properties
- Exact Mass: 211.12084340g/mol
- Monoisotopic Mass: 211.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 53.7Ų
O-2-(3,4-dimethoxyphenyl)propylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1834118-0.05g |
O-[2-(3,4-dimethoxyphenyl)propyl]hydroxylamine |
2228710-56-1 | 0.05g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1834118-0.1g |
O-[2-(3,4-dimethoxyphenyl)propyl]hydroxylamine |
2228710-56-1 | 0.1g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1834118-0.25g |
O-[2-(3,4-dimethoxyphenyl)propyl]hydroxylamine |
2228710-56-1 | 0.25g |
$1235.0 | 2023-09-19 | ||
| Enamine | EN300-1834118-0.5g |
O-[2-(3,4-dimethoxyphenyl)propyl]hydroxylamine |
2228710-56-1 | 0.5g |
$1289.0 | 2023-09-19 | ||
| Enamine | EN300-1834118-1.0g |
O-[2-(3,4-dimethoxyphenyl)propyl]hydroxylamine |
2228710-56-1 | 1g |
$1343.0 | 2023-06-03 | ||
| Enamine | EN300-1834118-2.5g |
O-[2-(3,4-dimethoxyphenyl)propyl]hydroxylamine |
2228710-56-1 | 2.5g |
$2631.0 | 2023-09-19 | ||
| Enamine | EN300-1834118-5.0g |
O-[2-(3,4-dimethoxyphenyl)propyl]hydroxylamine |
2228710-56-1 | 5g |
$3894.0 | 2023-06-03 | ||
| Enamine | EN300-1834118-10.0g |
O-[2-(3,4-dimethoxyphenyl)propyl]hydroxylamine |
2228710-56-1 | 10g |
$5774.0 | 2023-06-03 | ||
| Enamine | EN300-1834118-1g |
O-[2-(3,4-dimethoxyphenyl)propyl]hydroxylamine |
2228710-56-1 | 1g |
$1343.0 | 2023-09-19 | ||
| Enamine | EN300-1834118-5g |
O-[2-(3,4-dimethoxyphenyl)propyl]hydroxylamine |
2228710-56-1 | 5g |
$3894.0 | 2023-09-19 |
O-2-(3,4-dimethoxyphenyl)propylhydroxylamine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on O-2-(3,4-dimethoxyphenyl)propylhydroxylamine
Introduction to O-2-(3,4-dimethoxyphenyl)propylhydroxylamine (CAS No. 2228710-56-1)
O-2-(3,4-dimethoxyphenyl)propylhydroxylamine, a compound with the chemical identifier CAS No. 2228710-56-1, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives that exhibit potential biological activity, making it a subject of considerable interest in both academic research and industrial applications.
The molecular structure of O-2-(3,4-dimethoxyphenyl)propylhydroxylamine consists of a propyl chain linked to a hydroxylamine functional group, which is further connected to a phenyl ring substituted with two methoxy groups at the 3 and 4 positions. This specific arrangement of functional groups imparts unique chemical properties that make the compound valuable for various synthetic and pharmacological purposes.
In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates in the synthesis of pharmaceuticals. The presence of both hydroxylamine and dimethoxyphenyl groups in O-2-(3,4-dimethoxyphenyl)propylhydroxylamine suggests that it could be a versatile building block for more complex molecules. This has led to its investigation in the synthesis of potential drug candidates targeting various therapeutic areas.
One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The hydroxylamine group is known for its reactivity, which can be harnessed in medicinal chemistry to create compounds with specific biological activities. For instance, hydroxylamine derivatives have been explored for their antimicrobial and anti-inflammatory properties. The dimethoxyphenyl moiety further enhances the compound's potential by providing a scaffold that can be modified to target specific biological pathways.
Recent studies have highlighted the importance of O-2-(3,4-dimethoxyphenyl)propylhydroxylamine in the context of drug discovery. Researchers have utilized this compound as a precursor in the synthesis of more complex molecules that exhibit promising pharmacological effects. For example, derivatives of this compound have been investigated for their ability to modulate enzyme activity, which is crucial for developing drugs that can treat conditions such as cancer and neurodegenerative diseases.
The synthesis of O-2-(3,4-dimethoxyphenyl)propylhydroxylamine involves several key steps that require precise control over reaction conditions. The introduction of the hydroxylamine group typically involves nucleophilic substitution reactions, while the dimethoxyphenyl ring is often obtained through methylation or demethylation processes. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.
In addition to its synthetic utility, O-2-(3,4-dimethoxyphenyl)propylhydroxylamine has also been studied for its potential applications in materials science. The unique combination of functional groups in its structure makes it a candidate for developing novel polymers and coatings with enhanced properties. For instance, researchers have explored its use in creating conductive polymers that could be used in electronic devices.
The future prospects for O-2-(3,4-dimethoxyphenyl)propylhydroxylamine are vast and multifaceted. As our understanding of molecular interactions continues to grow, so does the potential for this compound to contribute to new discoveries in pharmaceuticals and materials science. Its role as an intermediate in complex synthetic pathways underscores its importance as a tool for innovation.
In conclusion, O-2-(3,4-dimethoxyphenyl)propylhydroxylamine (CAS No. 2228710-56-1) is a remarkable compound with significant implications across multiple scientific disciplines. Its unique structure and reactivity make it a valuable asset in both academic research and industrial applications. As research progresses, we can expect to see even more innovative uses for this compound, further solidifying its place as a cornerstone in modern chemistry.
2228710-56-1 (O-2-(3,4-dimethoxyphenyl)propylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)